Cas no 623-39-2 (3-Methoxy-1,2-propanediol)

• Product Name: 3-Methoxy-1,2-propanediol
• CAS No: 623-39-2
• MF: C₄H₁₀O₃
• MW: 106.120401859283
• MDL: MFCD00004719
• CID: 39124
• PubChem ID: 92822
• Update Time: 2025-06-23

3-Methoxy-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxypropane-1,2-diol
• 3-Methoxy-1,2-propanediol
• 1-monomethyl glycerol ether
• 1-O-methylglycerol
• 1-O-METHYL-RAC-GLYCEROL
• 3-methoxy-2-propanediol
• 3-methoxy-l,2-propanediol
• 3-Methoxy-propane-1,2-diol
• 3-OMe-1,2-propanediol
• DL-3-methoxypropane-1,2-diol
• Glycerin-a-monomethyl ether
• Glycerol 1-methyl ether
• glycerol1-monomethylether
• Glycerol α-Monomethyl Ether
• NSC 6752
• Glycerol1-monomethyl ether

• MDL： MFCD00004719
• Inchi： 1S/C4H10O3/c1-7-3-4(6)2-5/h4-6H,2-3H2,1H3
• InChI Key： PSJBSUHYCGQTHZ-UHFFFAOYSA-N
• SMILES： O(C)CC(CO)O
• BRN： 1733242

Computed Properties

• Exact Mass: 106.06300
• Monoisotopic Mass: 106.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: Colorless to yellow liquid.
• Density: 1.114
• Boiling Point: 220°C(lit.)
• Flash Point: >110°C
• Refractive Index: 1.443-1.445
• Water Partition Coefficient: soluble
• PSA: 49.69000
• LogP: -1.01400
• Solubility: Mix with water
• Sensitiveness: Hygroscopic
• FEMA: 2494

3-Methoxy-1,2-propanediol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：TY8170000
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycerol ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Methoxy-1,2-propanediol

3-Methoxy-1,2-propanediol (CAS No. 623-39-2): A Comprehensive Overview

3-Methoxy-1,2-propanediol (CAS No. 623-39-2) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 1,2-propanediol, 3-methoxy-, is a diol with a methoxy group attached to the third carbon atom. Its unique chemical structure and properties make it an essential component in various formulations and processes.

The molecular formula of 3-Methoxy-1,2-propanediol is C₄H₁₀O₃, and its molecular weight is approximately 106.11 g/mol. The compound is a colorless liquid with a slight characteristic odor. It is soluble in water and many organic solvents, making it highly versatile for use in different applications.

In the pharmaceutical industry, 3-Methoxy-1,2-propanediol has gained significant attention due to its potential as a solvent and stabilizer in drug formulations. Recent studies have explored its use in enhancing the solubility and stability of poorly soluble drugs, which is crucial for improving their bioavailability and therapeutic efficacy. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that 3-Methoxy-1,2-propanediol significantly improved the solubility of a poorly soluble anticancer drug, thereby enhancing its therapeutic potential.

Beyond its pharmaceutical applications, 3-Methoxy-1,2-propanediol is also used in the cosmetics industry as a humectant and emollient. Its ability to retain moisture and improve the texture of cosmetic products makes it a valuable ingredient in formulations such as creams, lotions, and hair care products. A recent review in the Cosmetics Journal highlighted the multifunctional role of 3-Methoxy-1,2-propanediol in enhancing the sensory properties and stability of cosmetic formulations.

In the field of materials science, 3-Methoxy-1,2-propanediol has been investigated for its potential as a plasticizer and cross-linking agent. Its ability to improve the flexibility and mechanical properties of polymers has led to its use in various polymer-based materials. A study published in the Polymer Journal reported that incorporating 3-Methoxy-1,2-propanediol into polyurethane formulations resulted in enhanced mechanical strength and durability.

The environmental impact of chemicals is an increasingly important consideration in their use and development. Research on the biodegradability and environmental fate of 3-Methoxy-1,2-propanediol has shown that it is readily biodegradable under aerobic conditions. This property makes it a more environmentally friendly alternative to other solvents and plasticizers that may persist in the environment for longer periods.

Safety is another critical aspect when dealing with chemical compounds. According to safety data sheets (SDS), 3-Methoxy-1,2-propanediol has low toxicity and irritancy potential when used under proper handling conditions. However, it is essential to follow standard safety protocols to ensure safe handling and storage.

In conclusion, 3-Methoxy-1,2-propanediol (CAS No. 623-39-2) is a multifunctional compound with diverse applications across various industries. Its unique chemical properties make it an essential component in pharmaceutical formulations, cosmetic products, and polymer materials. Ongoing research continues to explore new applications and optimize its use to meet the evolving needs of these industries.